1-[2-(Hydroxymethyl)-1-benzimidazolyl]-3-(1-indolyl)-2-propanol

• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 1-[2-(hydroxymethyl)benzimidazol-1-yl]-3-indol-1-ylpropan-2-ol
• InChI: InChI=1S/C19H19N3O2/c23-13-19-20-16-6-2-4-8-18(16)22(19)12-15(24)11-21-10-9-14-5-1-3-7-17(14)21/h1-10,15,23-24H,11-13H2
• InChI Key: WTGSVBSOJQMRQK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CN2CC(CN3C4=CC=CC=C4N=C3CO)O

Description

1-[2-(hydroxymethyl)-1-benzimidazolyl]-3-(1-indolyl)-2-propanol is a member of indoles.

Scientific Research Applications

Synthesis and Characterization

• The compound is involved in the synthesis of various dyes and pigments, particularly bis-(1,2-dimethyl-3-indolyl)-hetarylmethane dyes, where the benzimidazolyl group plays a crucial role (Naef, 1981).

Interaction with DNA and Anticancer Properties

• Benzimidazole derivatives have been synthesized and shown to bind effectively to DNA, exhibiting substantial cytotoxic effects against various cancer cell lines, which is a promising avenue for cancer therapy research (Paul et al., 2015).

Catalytic and Enzymatic Model Studies

• Benzimidazole compounds serve as models for the active sites of hydrolytic metalloenzymes, contributing to understanding the structure and function of these enzymes (Aubry et al., 1995).

Anti-inflammatory Applications

• Certain indole derivatives, including benzimidazole, have demonstrated promising anti-inflammatory activities, offering potential therapeutic applications (Verma et al., 1994).

Metal Complex Formation and Biological Activity

• Benzimidazole derivatives form stable complexes with metals like zinc, which might exhibit biological activity, highlighting their potential in medicinal chemistry (Tavman, 2003).

Role in Intramolecular Reactions and Catalysis

• The benzimidazolyl group displays catalytic activity in intramolecular reactions, such as hydrolysis, influenced by inductive effects and hydrogen bonding (Dao & Chi, 1994).

Utility as Synthesis Intermediates

• Protected hydroxymethyl-benzimidazole derivatives are key intermediates for synthesizing a variety of functional molecules, including drugs and cosmetics (Katsuyama & Kubo, 2007).

Potential in Developing Neuroprotective Drugs

• Certain propanol derivatives with a benzimidazole moiety show potent neuroprotective activity, indicating potential use in treating neurological conditions like stroke (Seki et al., 2012).